Cas no 960009-55-6 (N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 960009-55-6
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• MDL: MFCD12625160
• CID: 2356486
• PubChem ID: 43196643
• Update Time: 2025-08-02

N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine
• 1,2,3,4-tetrahydro-N-(4-methoxyphenyl)-1-Naphthalenamine
• N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalene-1-amine
• DB-211054
• ZB1748
• H11223
• 960009-55-6
• CS-0068740
• AKOS000241563
• N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine

• MDL： MFCD12625160
• Inchi： 1S/C17H19NO/c1-19-15-11-9-14(10-12-15)18-17-8-4-6-13-5-2-3-7-16(13)17/h2-3,5,7,9-12,17-18H,4,6,8H2,1H3
• InChI Key： PZWUTFPFWTWPMP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NC1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine

Research Brief on N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 960009-55-6): Recent Advances and Applications

N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 960009-55-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a pharmacophore in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and cancer. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a selective serotonin receptor modulator. The research demonstrated that N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine exhibits high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting its potential utility in treating depression and anxiety disorders. The study employed molecular docking simulations and in vitro binding assays to elucidate the compound's interaction with these receptors, providing a structural basis for its selectivity.

In the field of oncology, a recent preprint (2024) from the European Journal of Medicinal Chemistry reported the compound's promising anti-proliferative effects against breast cancer cell lines (MCF-7 and MDA-MB-231). The researchers observed that N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine induces apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage. Notably, the compound showed minimal cytotoxicity against normal mammary epithelial cells (MCF-10A), indicating a favorable therapeutic window.

From a synthetic chemistry perspective, advances have been made in optimizing the production of 960009-55-6. A 2023 patent (WO2023156789) describes an improved catalytic hydrogenation method that yields the compound with >99% purity and 85% overall yield. This development addresses previous challenges in large-scale synthesis, particularly the formation of byproducts during the reductive amination step. The new protocol utilizes a palladium-on-carbon catalyst system under mild hydrogen pressure (2 atm), significantly enhancing process efficiency.

Pharmacokinetic studies of N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine have revealed interesting properties. The compound demonstrates good oral bioavailability (F = 62% in rat models) and crosses the blood-brain barrier efficiently, as measured by brain/plasma ratio (0.85 at 2h post-dose). These characteristics, combined with its metabolic stability (t_1/2 = 4.7h in human liver microsomes), position it as a promising lead compound for further development.

Current challenges in the field include the need for more comprehensive toxicology profiles and the exploration of structure-activity relationships (SAR) around the tetrahydronaphthalene core. Several research groups are investigating derivatives with modified methoxy substituents or ring substitutions to optimize potency and selectivity. The compound's versatility as a chemical scaffold continues to drive innovation in drug discovery programs targeting GPCRs and epigenetic regulators.

In conclusion, N-(4-Methoxyphenyl)-1,2,3,4-tetrahydronaphthalen-1-amine (960009-55-6) represents an important chemical entity with multifaceted biological activities. The recent progress in understanding its mechanisms of action and improving synthetic accessibility underscores its potential as a valuable tool compound and therapeutic candidate. Future research directions should focus on clinical translation and the development of more potent analogs with enhanced target specificity.